Cas no 53586-93-9 (Cyclohexanecarbonitrile,2-oxo-3-phenyl-3-(phenylmethyl)-)

• Product Name: Cyclohexanecarbonitrile,2-oxo-3-phenyl-3-(phenylmethyl)-
• CAS No: 53586-93-9
• MF: C₂₀H₁₉NO
• MW: 289.370965242386
• CID: 381039
• PubChem ID: 324042
• Update Time: 2025-04-19

Cyclohexanecarbonitrile,2-oxo-3-phenyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,2-oxo-3-phenyl-3-(phenylmethyl)-
• 3-benzyl-2-oxo-3-phenylcyclohexane-1-carbonitrile
• 3-Benzyl-2-oxo-3-phenylcyclohexanecarbonitrile
• NSC287550
• AKOS024324937
• 53586-93-9
• NSC-287550
• DTXSID10314721

• Inchi： 1S/C20H19NO/c21-15-17-10-7-13-20(19(17)22,18-11-5-2-6-12-18)14-16-8-3-1-4-9-16/h1-6,8-9,11-12,17H,7,10,13-14H2
• InChI Key： ZXSFYIXLJPDABS-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)CCCC1(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.14677
• Monoisotopic Mass: 289.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86